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Compound of Interest

Compound Name: Niacin-13C6

Cat. No.: B1142442 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Niacin-13C6 in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe and effective

use of this stable isotope-labeled compound.

Pre-Handling and Preparation
Before working with Niacin-13C6, a thorough review of the Safety Data Sheet (SDS) is

mandatory. Ensure that all necessary personal protective equipment (PPE) is readily available

and in good condition. The work area should be clean, well-ventilated, and equipped with

functioning safety equipment, such as an eyewash station and a safety shower.[1]

Personal Protective Equipment (PPE)
The following PPE is required to minimize exposure and ensure personal safety when handling

Niacin-13C6, which is known to cause serious eye irritation.[1][2][3]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles or Glasses

Must be worn at all times to

protect against dust particles

and accidental splashes.[1][4]

Face Shield

Recommended when there is

a significant risk of splashing.

[4]

Hand Protection Chemical-Resistant Gloves

Nitrile or latex gloves should

be worn to prevent skin

contact.[1][2][4] Gloves must

be inspected before use and

disposed of properly after

handling.[2]

Body Protection Laboratory Coat

A full-length lab coat must be

worn to protect skin and

clothing from contamination.[4]

[5][6]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

handling large quantities in an

area with inadequate

ventilation, or if dust is

generated.[1]

Foot Protection Closed-Toe Shoes

Required to protect feet from

spills and falling objects.[4][5]

[6]

Handling and Operational Procedures
Niacin-13C6 is a stable, non-radioactive isotope-labeled compound.[7] However, it should be

handled with care, following standard laboratory procedures for chemical compounds.

Step-by-Step Handling Protocol:
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Area Preparation: Designate a specific area for handling Niacin-13C6. Ensure the

workspace is clean and uncluttered.

Personal Protective Equipment: Put on all required PPE as detailed in the table above.

Weighing and Aliquoting:

If possible, handle the solid form in a fume hood or a designated containment area to

minimize dust inhalation.[5]

Use appropriate tools (e.g., spatula, weighing paper) to handle the powder. Avoid

generating dust.[1][2]

If preparing a stock solution, carefully add the solvent to the solid to avoid splashing. If

using water as a solvent, the solution should be filtered and sterilized with a 0.22 μm filter

before use.[7]

Post-Handling:

Tightly close the container of Niacin-13C6 after use.[2]

Clean the work area thoroughly.

Remove and dispose of gloves properly.[2]

Wash hands thoroughly with soap and water after handling.[2][3]

Storage
Store Niacin-13C6 in a tightly sealed container in a dry, well-ventilated place.[2][3] For long-

term stability, especially in solvent, storage at -80°C is recommended.[7]

Disposal Plan
Dispose of Niacin-13C6 and any contaminated materials in accordance with local, state, and

federal regulations.[2]
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Unused Product: Unused Niacin-13C6 should be disposed of as chemical waste. Do not

flush down the drain or into the sewer system.[1][2]

Contaminated Materials: Used gloves, weighing papers, and other disposable materials that

have come into contact with Niacin-13C6 should be collected in a designated, labeled waste

container for chemical waste.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[2]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek medical attention if irritation persists.[2][3][8]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water.[3][8]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[1][8]

Niacin-13C6 Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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